![molecular formula C12H22F2N2O2 B6244535 tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate CAS No. 2408963-25-5](/img/no-structure.png)
tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate
Description
“tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate” is a chemical compound with the molecular weight of 264.32 . The physical form of this compound is oil .
Synthesis Analysis
The synthesis of similar compounds involves reactions with various reagents. For instance, tert-butyl carbamate can be synthesized by palladium-catalyzed cross-coupling reaction with various aryl (Het) halides with Cs2CO3 as base in 1,4-dioxane (solvent) .Molecular Structure Analysis
The InChI code for this compound is1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-8-12(13,14)9-6-4-5-7-15-9/h9,15H,4-8H2,1-3H3,(H,16,17) . This code provides a unique identifier for the molecular structure of the compound. Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, tert-butyl carbamate has been used in palladium-catalyzed synthesis of N-Boc-protected anilines .Physical and Chemical Properties Analysis
This compound has a molecular weight of 264.32 . The physical form of this compound is oil .Safety and Hazards
The safety information for this compound indicates that it has the following hazard statements: H315, H318, H335 . These statements correspond to skin irritation, eye damage, and respiratory irritation respectively . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501 . These statements provide guidance on measures to take to prevent or mitigate adverse effects.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 2,2-difluoro-2-(piperidin-2-yl)ethanamine in the presence of a suitable coupling agent.", "Starting Materials": [ "tert-butyl carbamate", "2,2-difluoro-2-(piperidin-2-yl)ethanamine", "coupling agent" ], "Reaction": [ "To a solution of tert-butyl carbamate in a suitable solvent, add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) and stir for 10 minutes.", "Add 2,2-difluoro-2-(piperidin-2-yl)ethanamine to the reaction mixture and stir for 24 hours at room temperature.", "After completion of the reaction, filter the precipitated product and wash with a suitable solvent.", "Purify the product by recrystallization or column chromatography to obtain tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate as a white solid." ] } | |
CAS No. |
2408963-25-5 |
Molecular Formula |
C12H22F2N2O2 |
Molecular Weight |
264.3 |
Purity |
95 |
Origin of Product |
United States |
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